Cas no 1121051-31-7 (6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1121051-31-7
• MF: C₉H₄BrF₃N₂O₂
• MW: 309.039471626282
• MDL: MFCD19687630
• CID: 4742816
• PubChem ID: 68744932
• Update Time: 2026-02-25

6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 6-bromo-8-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid,6-bromo-8-(trifluoromethyl)-
• WUB05131
• DB-399359
• A1-29272
• SCHEMBL3688630
• DTXSID501162989
• 1121051-31-7
• MFCD19687630
• AKOS027427317
• AS-0119
• CS-0101675
• D72058
• JDFYQROKYZZMOU-UHFFFAOYSA-N
• 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD19687630
• Inchi： 1S/C9H4BrF3N2O2/c10-4-1-5(9(11,12)13)7-14-6(8(16)17)3-15(7)2-4/h1-3H,(H,16,17)
• InChI Key： JDFYQROKYZZMOU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C2=NC(C(=O)O)=CN2C=1

Computed Properties

• Exact Mass: 307.94082g/mol
• Monoisotopic Mass: 307.94082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 3.2

Additional information on 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid

Introduction to 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid (CAS No. 1121051-31-7) and Its Applications in Modern Chemical Biology

6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid, identified by its CAS number 1121051-31-7, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazopyridine class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both bromo and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The imidazopyridine core is a privileged structure in medicinal chemistry, frequently employed in the design of small-molecule inhibitors targeting various biological pathways. The specific substitution pattern of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid enhances its interactability with biological targets, thereby facilitating the development of potent and selective drugs. Recent advancements in computational chemistry and structure-based drug design have further highlighted the potential of this compound as a lead molecule for therapeutic intervention.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate key biological processes associated with diseases such as cancer, inflammation, and neurodegeneration. The 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid molecule has emerged as a promising candidate due to its ability to engage with multiple protein targets. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways critical for disease progression.

The trifluoromethyl group is a particularly noteworthy feature of this compound, as it is known to enhance metabolic stability and binding affinity. This modification has been widely exploited in drug discovery to improve the pharmacokinetic properties of small molecules. In contrast, the bromo substituent provides a handle for further chemical manipulation via cross-coupling reactions, allowing researchers to diversify the structure and explore new chemical space.

One of the most compelling aspects of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid moiety at the 2-position serves as an excellent site for derivatization, enabling the preparation of amides, esters, and other functionalized derivatives. These modifications can fine-tune the pharmacological profile of the compound, making it adaptable for various therapeutic applications.

Recent studies have also explored the use of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid in fragment-based drug discovery (FBDD). Fragment-based approaches leverage small molecular fragments that bind weakly to biological targets but can be optimized through iterative rounds of synthesis and screening. The structural features of this compound make it an ideal candidate for such methodologies, as they can be easily modified to improve binding affinity and selectivity.

The carboxylic acid group at the 2-position of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid also facilitates its use in prodrug strategies. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. By incorporating this functional group, researchers can design prodrugs that enhance bioavailability or target specific tissues for localized action.

In addition to its applications in drug discovery, 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid has shown promise in materials science. Its ability to self-assemble into ordered structures makes it a candidate for developing novel materials with tailored properties. Such materials could find applications in areas such as organic electronics, sensors, and coatings.

The synthesis of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. These improvements are crucial for large-scale production and further exploration of its applications.

From a computational perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic properties of 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid. These studies provide insights into how the substituents influence molecular interactions with biological targets. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The growing interest in 6-Bromo-8-trifluoromethyl-imidazo1,2-apyridine-2-carboxylic acid underscores its significance as a building block in modern chemical biology. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in drug discovery and development pipelines.